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Compound of Interest

Compound Name: TC-G 1004

Cat. No.: B1662364 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe and

Compliant Disposal of the A₂A Adenosine Receptor Antagonist TC-G 1004.

The following provides essential safety and logistical information for the proper disposal of TC-
G 1004. As a potent and selective A₂A adenosine receptor antagonist, responsible handling

and disposal are paramount to ensure laboratory safety and environmental protection. While a

specific Safety Data Sheet (SDS) for TC-G 1004 is not publicly available and should be

requested from your supplier, this guide outlines the necessary procedures based on general

laboratory best practices for similar chemical compounds.

Chemical Identification:

Chemical Name: N-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-6-[6-(4-methoxy-1-piperidinyl)-2-

pyridinyl]-4-pyrimidinyl]acetamide

CAS Number: 1061747-72-5

Molecular Formula: C₂₂H₂₇N₇O₂

Quantitative Data Summary for Chemical Disposal
The following table summarizes typical quantitative data found in a Safety Data Sheet relevant

to the disposal of a research chemical like TC-G 1004. Note: These values are illustrative and

must be confirmed with the supplier-specific SDS for TC-G 1004.
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Parameter Value Significance for Disposal

LD₅₀ (Oral, Rat) Data not available

Indicates acute toxicity. High

toxicity may require more

stringent disposal routes.

Aquatic Toxicity Data not available

Determines the environmental

risk of accidental release and

dictates whether it can be

disposed of via drains.

Persistence and Degradability Data not available

Informs about the long-term

environmental impact and

potential for bioaccumulation.

Solubility Data not available

Affects the choice of solvent

for decontamination and the

potential for dissolution in

waste streams.

Detailed Protocol for the Disposal of TC-G 1004
This protocol provides a step-by-step guide for the safe disposal of TC-G 1004 and associated

waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves (e.g., nitrile) when handling TC-G 1004.

2. Waste Segregation:

Solid Waste: Unused or expired TC-G 1004 powder, and any materials grossly contaminated

with the solid compound (e.g., weighing boats, contaminated paper towels), should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing TC-G 1004 should be collected in a separate, sealed, and

labeled hazardous liquid waste container. Do not mix with other incompatible waste streams.
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Sharps Waste: Needles, syringes, or other sharps contaminated with TC-G 1004 must be

disposed of in a designated sharps container for hazardous chemical waste.

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be

collected and disposed of as hazardous liquid waste. After rinsing, the container can be

disposed of as regular lab glass or plastic waste, depending on institutional policies.

3. Labeling:

All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "TC-G 1004," and the approximate concentration and quantity.

4. Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials, until collection by your institution's Environmental Health and

Safety (EHS) department.

5. Disposal Request:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Follow their specific procedures for waste manifest and collection.

Under no circumstances should TC-G 1004 or its solutions be disposed of down the drain or in

regular trash.

Chemical Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of a research

chemical like TC-G 1004.
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1004]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662364#tc-g-1004-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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